Cas no 56718-76-4 (rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol)
56718-76-4 structure
Product Name:rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
CAS No:56718-76-4
MF:C12H17ClO3
MW:244.714583158493
MDL:MFCD06654214
CID:830851
PubChem ID:2793898
Update Time:2025-04-19
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Chemical and Physical Properties
Names and Identifiers
-
- Metoprolol Related Compound B
- 1-chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
- rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
- (+/-)-1-[4-(2-methoxyethyl)phenoxy]-3-chloro-2-propanol
- (+/-)1-chloro-2-hydroxy-3-[4-(2-Methoxyethyl)phenoxy]-propane
- AC1MDPWA
- AG-F-99535
- CTK8G2740
- Metoprolol related compound B [USP]
- SureCN7215333
- UNII-85325N238N
- 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]- 2-propanol
- 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
- Z1606983719
- F50553
- EN300-10936047
- (+/-)-1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
- 2-Propanol, 1-chloro-3-(4-(2-methoxyethyl)phenoxy)-
- 56718-76-4
- Metoprolol IMpurity 13
- 85325N238N
- 1-Chloro-3-[4-(2-methoxyethyl)-phenoxy]propan-2-ol; Metoprolol Related Compound B
- AS-83105
- Q27269579
- 1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
- 1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
- SCHEMBL7215333
- rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
-
- MDL: MFCD06654214
- Inchi: 1S/C12H17ClO3/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,14H,6-9H2,1H3
- InChI Key: MAVSBQOSROXJQJ-UHFFFAOYSA-N
- SMILES: ClCC(COC1C=CC(=CC=1)CCOC)O
Computed Properties
- Exact Mass: 244.08671
- Monoisotopic Mass: 244.0866221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 38.69
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 22
-
Hazardous Material Identification:
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028845-50mg |
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol |
56718-76-4 | >95% | 50mg |
¥729 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028845-25mg |
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol |
56718-76-4 | >95% | 25mg |
¥486 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028845-100mg |
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol |
56718-76-4 | >95% | 100mg |
¥972 | 2024-05-22 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1441243-100MG |
Metoprolol Related Compound B |
56718-76-4 | 100mg |
¥12063.72 | 2024-12-23 | ||
| eNovation Chemicals LLC | Y1084128-50mg |
rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol |
56718-76-4 | 95% | 50mg |
$200 | 2022-10-23 | |
| eNovation Chemicals LLC | Y1084128-100mg |
rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol |
56718-76-4 | 95% | 100mg |
$235 | 2022-10-23 | |
| Chemenu | CM133030-1g |
1-chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol |
56718-76-4 | 97% | 1g |
$309 | 2023-01-09 | |
| Chemenu | CM133030-5g |
1-chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol |
56718-76-4 | 97% | 5g |
$926 | 2023-01-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1036132-25mg |
1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol |
56718-76-4 | 96% | 25mg |
¥885 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1036132-100mg |
1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol |
56718-76-4 | 96% | 100mg |
¥2214 | 2023-04-13 |
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:56718-76-4)rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
Order Number:A929300
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:57
Price ($):184.0
Email:sales@amadischem.com
rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
56718-76-4 (rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56718-76-4)rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
Purity:99%
Quantity:100mg
Price ($):184.0